Cas no 1137244-08-6 (9-deacetoxyfumigaclavine C)

9-deacetoxyfumigaclavine C structure
9-deacetoxyfumigaclavine C structure
Product Name:9-deacetoxyfumigaclavine C
CAS No:1137244-08-6
MF:C21H28N2
MW:308.460425376892
CID:2071686
PubChem ID:42640299
Update Time:2025-04-21

9-deacetoxyfumigaclavine C Chemical and Physical Properties

Names and Identifiers

    • 9-deacetoxyfumigaclavine C
    • (-)-9-Deacetoxyfumigaclavine C
    • 1137244-08-6
    • CHEMBL561363
    • (8beta)-6,8-dimethyl-2-(2-methylbut-3-en-2-yl)ergoline
    • Q15964534
    • (6aR,9R,10aR)-7,9-dimethyl-5-(2-methylbut-3-en-2-yl)-6,6a,8,9,10,10a-hexahydro-4H-indolo(4,3-fg)quinoline
    • CHEBI:65724
    • (6aR,9R,10aR)-7,9-dimethyl-5-(2-methylbut-3-en-2-yl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
    • Inchi: 1S/C21H28N2/c1-6-21(3,4)20-16-11-18-15(10-13(2)12-23(18)5)14-8-7-9-17(22-20)19(14)16/h6-9,13,15,18,22H,1,10-12H2,2-5H3
    • InChI Key: GXEMWNLJOIOIIM-UHFFFAOYSA-N
    • SMILES: CC1CN(C)C2CC3C4C(=CC=CC=4C2C1)NC=3C(C=C)(C)C

Computed Properties

  • Exact Mass: 308.225248902Da
  • Monoisotopic Mass: 308.225248902Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.603
  • Topological Polar Surface Area: 19Ų
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